Mo2AlB2 is a lamellar transition metal boride that is prepared by selectively etching the MoAlB MAB phase precursor. Most methods for synthesizing Mo2AlB2 require the use of strong acids or bases and a long reaction time. In this study, we present a Lewis acid molten salt method for synthesizing the lamellar structured Mo2AlB2 by selectively etching a layer of aluminium atoms from the MoAlB precursor. The synthesized Mo2AlB2 shows excellent catalytic activity for hydrogen evolution reaction under alkaline conditions, with long-term stability, and a low overpotential of 145 mV and Tafel slope of 76 mV dec−1 at 10 mA cm−2.

Grain refinement via severe plastic deformation (SPD) can induce the decomposition of Al–Zn supersaturated solid solution, resulting in strain softening rather than hardening. So far, it is very challenging to improve the strength of binary Al–Zn alloy by refining grains through SPD. Herein, a single-phase supersaturated solid solution nanostructure with relaxed grain boundaries has been successfully generated in Al–21.7 at% Zn alloy by cryogenic high-pressure torsion. Instead of softening, giant hardening is achieved. The nanocrystalline Al–Zn alloy with grain size of 15 nm has an ultrahigh yield strength of about 642 MPa.

ABSTRACTImproved strength-ductility synergy is not uncommon among metallic materials with gradient structures of grains and twins. In this work, we report that the texture gradient innately created in Al-Mn strips by twin-roll casting is also capable of increasing the material’s ductility without sacrificing its strength. Analyses based on crystal plasticity theory demonstrated that the underlying mechanism of this texture-gradient-induced ductility enhancement lies in the orientation-dependent slip and grain rotation, which generate backstress, alter the local stress triaxiality, and delay the fracture process. These results advocate the integration of texture gradient design into the fabrication of high-performance gradient materials.

Trimodal grain structure was effective to balance the strength-ductility trade-off in ultrafine-grained metals, but the relationship between microstructures and mechanical performance is unclear. Here the dimension of coarse grain (CG) domains was elaborately tuned in the trimodal CNT/2024Al composites, and an excellent strength-ductility combination (Tensile strength: 716 ± 5 MPa, Elongation: 9.1 ± 0.3%) was achieved by optimizing the CG bands (∼4.4 µm in width). We found that the size of CG bands hardly affected strain hardening rate, but caused different crack-blunting behaviors, which was responsible for the superior strength-ductility synergy. This work highlights the importance of CG domains design in heterostructured materials.Trimodal grain structured CNT/2024Al composites with different coarse-grained (CG) bands

The disordered arrangement and thereof inferior conductivity of 2D MOF sheets seriously hinder their practical application. Herein, we propose in situ transformation strategy to architect vertically oriented bimetallic CuNi-MOF as a self-supporting electrode, leading to a decuple high specific capacitance of 1262 C g-1 in comparison with the pristine Ni-MOF powder of 114 C g-1 at 2 A g-1. DFT calculations reveal that introduction of Cu can modulate the electronic structure of metal centers in the Ni-MOF sheets and optimize electrical conductivity. Our strategy is promising to maximize the utilization of MOF superiorities for optimizing their electrochemical performance.

Tailoring recrystallization via particle-stimulated nucleation (PSN) and pinning effects from secondary phase particles effectively weakens textures, which is still challenging for low-alloyed rare earth-free Mg alloys. Herein, the texture of a dilute cold-rolled Mg-2.2Al-0.33Ca (wt.%) alloy is found to reduce with the appearance of transverse direction (TD) texture components during static recrystallization. The texture transition is mainly attributed to the preferential growth of TD-oriented recrystallized grains, resulting from the preferential segregation of Al and Ca atoms on basal-oriented grain boundaries with low misorientation angles. The findings provide an in-depth understanding of texture modification in Mg alloys.

The microstructural features of a high-strength body-centered cubic Mg-Li–Al-Ag alloy are investigated and the strengthening mechanisms are discussed. The results show that obvious spinodal decomposition occurs in the alloy. Owing to the diffusion of Al atoms to Ag-vacancy pairs, co-clustering of Al and Ag is observed. The compositional redistribution of Li in the matrix reduces the interfacial lattice misfit and thus lowers the strain energy. Combinatorial spinodal strengthening with coherency strain hardening result in high strength achieved in the Mg-Li–Al-Ag alloy. The dual alloying strategy opens avenues for tuning the microstructure and enhancing mechanical properties of Mg-Li alloys.

This study provides a quantitative way to tailor the grain structure in laser powder bed fusion (LPBF). Square-bottomed columnar grains (SCGs) were developed with a certain width roughly equal to the hatch spacing. The development of SCGs relied on different distinguishable regions, which were identified based on the differences in microstructural features between the melt-pool side and centreline. High lattice rotation accumulated at the melt-pool centreline, leading to grain boundaries forming at the centreline regions. The ultrasonic attenuation measurements and microhardness tests further validated the controllable properties. The findings indicated a novel approach to customise the material property.

ABSTRACTHeterogeneous lamella (HL) structures were produced via simple processing steps in a FeCoNi-based complex concentrated alloy (CCA) with superalloy-like FCC/L12 microstructure. Compared to the homogeneous-structured control specimens, the HL-structured specimens exhibited synergic enhancements in strengths and ductility (with σy up to 1 GPa, σu up to 1.4 GPa, and ϵt up to 16.5%), and at the same time, higher saturation magnetization and lower coercivity (with Ms up to 104 Am2 kg−1 and Hc as low as 833 A/m). The results obtained in this study provide insights to enhancing mechanical properties in structural soft magnetic materials without sacrificing their magnetic properties.

Texture adjusting approaches of divergence, inclination, and deviation were proposed to improve the tension-compression asymmetry in magnesium alloys. The dominant deformation mechanism during tensile and compressive yielding was quantified based on the Sachs assumption and primarily manifested as the extent of twinning inhibition and the transition between twinning and slip with the variation of texture adjustment. Its impacts on associated yield strength and asymmetry were estimated by the modified Hall-Petch relationship. Slight texture adjustments, particularly of basal texture divergence, can significantly improve the strength asymmetry while avoiding severe strength loss, illustrating the significance and potential of texture adjustment in engineering.Impact statementWe aim to avoid the cracks of functionally graded materials fabricated by local in-situ alloying technique using the result of thermodynamically analyzing.